Cas no 1600948-91-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 1600948-91-1
• MF: C₉H₂₁NO₂
• MW: 175.26854300499
• CID: 5284056
• PubChem ID: 116161948
• Update Time: 2025-10-31

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-methoxy-2,2,3-trimethylpentan-3-ol
• 1600948-91-1
• EN300-682675
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H21NO2/c1-7(12-5)9(4,11)8(2,3)6-10/h7,11H,6,10H2,1-5H3
• InChI Key： JYMHJBRQWUAEGX-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)OC)C(C)(C)CN

Computed Properties

• Exact Mass: 175.157228913g/mol
• Monoisotopic Mass: 175.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 0.946±0.06 g/cm3(Predicted)
• Boiling Point: 256.5±20.0 °C(Predicted)
• pka: 14.44±0.29(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

CAS No. 1600948-91-1: A Comprehensive Overview

The compound with CAS Registry Number 1600948-91-1, currently referred to as "INDEX NAME NOT YET ASSIGNED," represents a significant advancement in the field of chemical research. This compound has garnered attention due to its unique properties and potential applications across various industries. Recent studies have highlighted its role in material science, pharmaceuticals, and electronic devices, making it a focal point for researchers worldwide.

From a chemical standpoint, CAS No. 1600948-91-1 exhibits remarkable stability under diverse conditions, which is attributed to its intricate molecular structure. The compound's ability to withstand thermal and mechanical stress makes it an ideal candidate for high-performance materials. Researchers have also explored its electronic properties, revealing exceptional conductivity that could revolutionize the field of semiconductors.

The synthesis of CAS No. 1600948-91-1 involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge nanotechnology. This innovative approach ensures high purity and uniformity, which are critical for its intended applications. Recent breakthroughs in green chemistry have also enabled the development of more sustainable methods for producing this compound, aligning with global efforts to reduce environmental impact.

In terms of applications, CAS No. 1600948-91-1 has shown immense potential in the development of advanced materials for aerospace and automotive industries. Its lightweight yet robust nature makes it suitable for constructing components that require high durability without compromising on performance. Additionally, the compound's biocompatibility has opened new avenues in medical research, particularly in the creation of implantable devices and drug delivery systems.

Recent studies have also delved into the compound's role in energy storage solutions. Scientists have discovered that CAS No. 1600948-91-1 can significantly enhance the efficiency of lithium-ion batteries by improving ion transport mechanisms within the electrode materials. This finding has sparked interest among energy researchers who are exploring ways to integrate this compound into next-generation battery technologies.

The versatility of CAS No. 1600948-91-1 extends to its use in electronic devices, where it has demonstrated superior performance in flexible electronics and wearable technology. Its ability to maintain functionality under extreme conditions makes it a promising candidate for applications ranging from foldable displays to smart textiles.

In conclusion, CAS No. 1600948-91-1 represents a groundbreaking advancement in chemical research with far-reaching implications across multiple disciplines. As researchers continue to uncover its potential, this compound is poised to play a pivotal role in shaping the future of technology and industry.